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Compound of Interest

Compound Name: Ergometrinine

Cat. No.: B1599879

Ergometrinine: Physicochemical Properties

Introduction

Ergometrinine is an ergot alkaloid and the I-isomer of ergometrine.[1] As a stereoisomer, it
shares the same molecular formula and molar mass with its d-isomer counterpart, ergometrine,
but differs in its three-dimensional structure. This document provides the core physicochemical
data for ergometrinine, specifically its molecular formula and molar mass, which are
fundamental parameters in chemical and pharmacological research.

Physicochemical Data

The fundamental molecular properties of ergometrinine are summarized below. This data is
essential for stoichiometric calculations, solution preparation, and analytical characterization.

Parameter Value

Molecular Formula C19H23N302[1][2]
Molar Mass 325.412 g-mol—1[1]
Charge 0[2]

Methodology for Data Determination
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The molecular formula is determined through elemental analysis and high-resolution mass
spectrometry. The molar mass is calculated based on the molecular formula using standard
atomic weights. For instance, the molar mass of C1oH23N30:2 is computed by summing the
atomic masses of 19 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen
atoms.[3][4]

Logical Relationship of Ergometrinine Properties

The following diagram illustrates the direct relationship between the chemical compound and

has has

its fundamental molecular properties.

Y
Molecular Formula Molar Mass
C19H23N302 325.412 g/mol
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Caption: Core molecular properties of Ergometrinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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